Homogeneous catalytic C(sp3)–H functionalization of gaseous alkanes
Chemical Communications Pub Date: 2021-09-01 DOI: 10.1039/D1CC04073A
Abstract
The conversion of light alkanes into bulk chemicals is becoming an important challenge as it effectively avoids the use of prefunctionalized alkylating reagents. The implementation of such processes is, however, hampered by their gaseous nature and low solubility, as well as the low reactivity of the C–H bonds. Efforts have been made to enable both polar and radical processes to activate these inert compounds. In addition, these methodologies also benefit significantly from the development of a suitable reactor technology that intensifies gas–liquid mass transfer. In this review, we critically highlight these developments, both from a conceptual and a practical point of view. The recent expansion of these mechanistically-different methods have enabled the use of various gaseous alkanes for the development of different bond-forming reactions, including C–C, C–B, C–N, C–Si and C–S bonds.
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